Cas no 28163-21-5 (3-amino-1,1,3-trimethylurea)

3-Amino-1,1,3-trimethylurea is a substituted urea derivative characterized by its tertiary amine functionality and trimethylated structure. This compound is notable for its role as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the amino and urea moieties, contribute to its reactivity in condensation and addition reactions. The trimethyl substitution enhances steric stability, making it suitable for controlled functionalization. The compound is typically utilized in research and industrial applications where precise modification of urea-based frameworks is required. Its solubility in polar organic solvents further facilitates its use in synthetic protocols.
3-amino-1,1,3-trimethylurea structure
3-amino-1,1,3-trimethylurea structure
Product Name:3-amino-1,1,3-trimethylurea
CAS No:28163-21-5
MF:C4H11N3O
MW:117.149640321732
CID:1433946
PubChem ID:21718274
Update Time:2025-10-29

3-amino-1,1,3-trimethylurea Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxamide, N,N,1-trimethyl-
    • 3-amino-1,1,3-trimethylurea
    • SCHEMBL436298
    • 28163-21-5
    • EN300-1275971
    • Inchi: 1S/C4H11N3O/c1-6(2)4(8)7(3)5/h5H2,1-3H3
    • InChI Key: NKEJYEDPAIXMMP-UHFFFAOYSA-N
    • SMILES: O=C(N(C)N)N(C)C

Computed Properties

  • Exact Mass: 117.09033
  • Monoisotopic Mass: 117.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 91.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.6A^2
  • XLogP3: -1

Experimental Properties

  • PSA: 49.57

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